Cas no 1272741-70-4 ((1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE)

• Product Name: (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE
• CAS No: 1272741-70-4
• MF: C₁₀H₁₁F₄NO₂
• MW: 253.193456888199
• CID: 5588035
• Update Time: 2025-07-17

(1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE
• Benzenemethanamine, 3-fluoro-α-(methoxymethyl)-4-(trifluoromethoxy)-, (αS)-

• Inchi： 1S/C10H11F4NO2/c1-16-5-8(15)6-2-3-9(7(11)4-6)17-10(12,13)14/h2-4,8H,5,15H2,1H3/t8-/m1/s1
• InChI Key： VUBJKFPOLWXAOL-MRVPVSSYSA-N
• SMILES： N[C@@H](C1=CC=C(OC(F)(F)F)C(F)=C1)COC

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±40.0 °C(Predicted)
• pka: 8.25±0.10(Predicted)

Additional information on (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE

Comprehensive Overview of (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE (CAS No. 1272741-70-4)

The compound (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE (CAS No. 1272741-70-4) is a specialized chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluorinated aromatic ring and a methoxyethylamine moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced bioavailability and metabolic stability. The presence of both fluoro and trifluoromethoxy groups in this molecule underscores its relevance in modern medicinal chemistry. These functional groups are known to improve lipophilicity and binding affinity, making the compound a subject of interest for structure-activity relationship (SAR) studies. Additionally, its chiral center (1S configuration) is critical for enantioselective synthesis, a hot topic in asymmetric catalysis.

The synthesis of (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE often involves multi-step organic transformations, including reductive amination and chiral resolution. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity, a key concern for researchers optimizing API (active pharmaceutical ingredient) production. With the rise of green chemistry, efforts are also underway to develop more sustainable synthetic routes for such compounds.

From a commercial perspective, CAS No. 1272741-70-4 is gaining traction in patent filings related to GPCR (G-protein-coupled receptor) modulators and enzyme inhibitors. Its potential role in addressing neurodegenerative diseases (e.g., Alzheimer’s and Parkinson’s) has sparked collaborations between academia and biotech firms. Furthermore, the compound’s logP and pKa values are frequently analyzed in ADME/Tox (absorption, distribution, metabolism, excretion, and toxicity) studies, reflecting the industry’s focus on drug safety profiling.

In summary, (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]-2-METHOXYETHYLAMINE represents a cutting-edge scaffold in medicinal chemistry. Its combination of fluorine substituents, chirality, and ether linkages offers versatile opportunities for innovation. As the scientific community prioritizes targeted therapies and personalized medicine, this compound is poised to play a pivotal role in next-generation therapeutics.